8-(2,3-Dimethoxyphenyl)-13-propyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-(2,3-Dimethoxyphenyl)-13-propyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C20H21N3O6 and its molecular weight is 399.403. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
Structural Analysis in Crystallography : This compound, like other complex organic structures, can be analyzed for its crystal structure, as demonstrated in studies of similar compounds. For instance, the analysis of the crystal structure of compounds like 7,8-Diphenyl-3,4,5,5,10,10,11,12-octamethyl-1,5,10-trisilatricyclo[7.4.0.01.6]trideca-6,8-diene reveals details about their spatial arrangements and molecular interactions (Zhu Teng et al., 1998).
Investigation of Molecular Pseudosymmetry : The detailed analysis of molecular structures, including pseudosymmetry, is crucial in understanding the physical and chemical properties of complex compounds. Research on molecules like the prodrug cloxazolam, which shares structural similarities with the given compound, provides insights into molecular pairing and structural compactness (María Soledad Garraza et al., 2019).
Chemical Reactivity and Applications
Exploration of Chemical Reactivity : Understanding the reactivity of such compounds is essential in scientific research, particularly in organic synthesis and material science. For example, the study of the reaction between phenyl azide and hexafluorotricyclo[5,2,1,02,6]deca-3,8-diene has led to the discovery of new compounds with potential applications in various fields (R. Banks et al., 1971).
Synthesis of New Macrocycles : Research into the synthesis of new macrocyclic ligands involving similar structures can lead to the development of compounds with specific applications, such as in catalysis or drug development. Studies like the synthesis of 1,4,7,9,12-pentaaza-10,11-dioxo-8,9,12,13-bis-(1′-oxo-3′-thio-2′-hydropyrimidine)-trideca-7,13-diene highlight the potential of such endeavors (N. Nishat et al., 2003).
Investigation of Molecular Wires : The compound's structure could be relevant in the study of molecular wires and pi-conjugated systems. Research into derivatives of 2,5-diphenyl-1,3,4-oxadiazole, for example, helps in understanding the optoelectronic properties and potential applications of these compounds in electronic devices (Changsheng Wang et al., 2006).
Development of New Pesticides : The structural features of the compound might also be relevant in the development of new pesticides. Studies on 1,3,5-triazapenta-1,4-dienes, for instance, provide insights into the synthesis and activity of biologically active compounds that could lead to the development of new pesticides (I. Harrison et al., 1973).
Properties
IUPAC Name |
8-(2,3-dimethoxyphenyl)-13-propyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O6/c1-4-8-23-17-15(18(24)22-20(23)26)13(14-11(21-17)9-29-19(14)25)10-6-5-7-12(27-2)16(10)28-3/h5-7,13,21H,4,8-9H2,1-3H3,(H,22,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTLBOMAIYFWWBL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C(C3=C(N2)COC3=O)C4=C(C(=CC=C4)OC)OC)C(=O)NC1=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.